Cas no 896161-06-1 (Benzoic acid, 3-(1-cyano-1,2-dimethylpropyl)-)

896161-06-1 structure
Product name:Benzoic acid, 3-(1-cyano-1,2-dimethylpropyl)-
Benzoic acid, 3-(1-cyano-1,2-dimethylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-(1-cyano-1,2-dimethylpropyl)-
- SCHEMBL3943380
- DTXSID401265089
- 3-(1-cyano-1,2-dimethylpropyl)benzoic acid
- 896161-06-1
-
- Inchi: InChI=1S/C13H15NO2/c1-9(2)13(3,8-14)11-6-4-5-10(7-11)12(15)16/h4-7,9H,1-3H3,(H,15,16)
- InChI Key: NOCIDAGIGAVPPM-UHFFFAOYSA-N
- SMILES: CC(C)C(C)(C#N)C1=CC=CC(=C1)C(=O)O
Computed Properties
- Exact Mass: 217.110278721Da
- Monoisotopic Mass: 217.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.1Ų
- XLogP3: 3.4
Benzoic acid, 3-(1-cyano-1,2-dimethylpropyl)- Related Literature
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Priyanka Tiwari,Manish Yadav,Aiswarjya Bastia,G. C. Pandey,Chandana Rath New J. Chem., 2021,45, 22396-22405
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M. Cargnello,C. Chen,M. D'Arienzo,R. J. Gorte RSC Adv., 2015,5, 41920-41922
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Lukas Mai,Nils Boysen,Ersoy Subaşı,Teresa de los Arcos,Detlef Rogalla,Guido Grundmeier,Claudia Bock,Hong-Liang Lu,Anjana Devi RSC Adv., 2018,8, 4987-4994
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Hucheng Wang,Liqun Liu,Shengyu Bai,Xuhong Guo,Rienk Eelkema,Jan H. van Esch,Yiming Wang Soft Matter, 2020,16, 9406-9409
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5. Zwitterionic dithiocarboxylates derived from N-heterocyclic carbenes: coordination to gold surfaces†Clemens Bruhn,Joe E. Baio,Tobias Weidner Dalton Trans., 2012,41, 2986-2994
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